Cas no 2229610-27-7 (3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid
• CAS No: 2229610-27-7
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 6092798
• PubChem ID: 165706526
• Update Time: 2025-10-25

3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid
• EN300-1958535
• 2229610-27-7

• Inchi： 1S/C12H12F2O3/c13-12(14)9(6-10(15)16)8-3-1-2-7-4-5-17-11(7)8/h1-3,9,12H,4-6H2,(H,15,16)
• InChI Key： GLALOUPSURFFFG-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=CC=C2CCOC=12)F

Computed Properties

• Exact Mass: 242.07545056g/mol
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid

Introduction to 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid (CAS No. 2229610-27-7)

3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid (CAS No. 2229610-27-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of difluorinated carboxylic acids and features a unique 2,3-dihydrobenzofuran moiety. The combination of these structural elements imparts distinctive physicochemical properties and biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid is characterized by a seven-membered benzofuran ring fused with a four-carbon chain containing two fluorine atoms at the 4-position. This specific arrangement contributes to its high lipophilicity and metabolic stability, which are crucial factors in drug design. The presence of the carboxylic acid group also provides opportunities for further functionalization and conjugation with other bioactive molecules.

Recent studies have explored the potential of 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against fatty acid synthase (FASN), an enzyme that plays a critical role in lipid biosynthesis and is often upregulated in cancer cells. By targeting FASN, 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid has shown promise in reducing tumor growth and enhancing the efficacy of existing anticancer therapies.

In addition to its anticancer potential, 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid has been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can effectively modulate the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. These findings suggest that 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic profile of 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid has also been extensively studied. Its high lipophilicity facilitates efficient absorption and distribution within the body, while its metabolic stability ensures prolonged therapeutic effects. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low clearance rates. These characteristics make it an attractive candidate for further development into a viable pharmaceutical product.

Toxicity studies on 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid have shown that it is generally well-tolerated at therapeutic doses. In vitro and in vivo experiments have not revealed any significant cytotoxic effects or organ toxicity at relevant concentrations. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials.

The synthesis of 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of 7-substituted 2,3-dihydrobenzofuran with a difluorinated alkyl halide followed by carboxylation to introduce the carboxylic acid group. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its availability for research and development purposes.

In conclusion, 3-(2,3-dihydro-1-benzofuran-7-yl)-4,4-difluorobutanoic acid (CAS No. 2229610-27-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers favorable physicochemical properties and biological effects that make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological profile for clinical use.